(2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine

• IUPAC Name: (2S)-3-(4-ethylphenyl)-2-methylpropan-1-amine
• InChI: InChI=1S/C12H19N/c1-3-11-4-6-12(7-5-11)8-10(2)9-13/h4-7,10H,3,8-9,13H2,1-2H3/t10-/m0/s1
• InChI Key: VUKPCUKRBNUMDV-JTQLQIEISA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CC(C)CN
• Isomeric SMILES: CCC1=CC=C(C=C1)C[C@H](C)CN
• Molecular Formula: C12H19N
• Molecular Weight: 177.29 g/mol

Description

(2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine, also known as ephedrine, is a naturally occurring alkaloid found in the Ephedra sinica plant. It has been used for centuries in traditional Chinese medicine for the treatment of respiratory conditions such as asthma and bronchitis. In recent years, ephedrine has gained attention for its potential use in scientific research due to its stimulant and thermogenic properties.

Mechanism of Action

Ephedrine acts as a sympathomimetic agent, stimulating the release of norepinephrine and epinephrine from the adrenal glands. This results in an increase in heart rate, blood pressure, and bronchodilation. Additionally, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine has been shown to increase the release of dopamine, leading to its stimulant effects.
Biochemical and Physiological Effects:
Ephedrine has been shown to increase energy expenditure and fat oxidation, leading to weight loss. It has also been shown to improve athletic performance by increasing endurance and reducing fatigue. Ephedrine has been used in the treatment of asthma and bronchitis due to its bronchodilatory effects. Additionally, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine has been shown to improve cognitive function, including attention and memory.

Advantages and Limitations for Lab Experiments

One advantage of using (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine in lab experiments is its well-established mechanism of action. Additionally, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine is readily available and relatively inexpensive. However, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine can have variable effects on individuals, and its use can lead to adverse effects such as increased heart rate and blood pressure.

Future Directions

There are several potential future directions for research on (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine. One area of interest is its potential use as a treatment for obesity. Additionally, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine's cognitive enhancing effects could be further explored for potential use in the treatment of cognitive disorders such as Alzheimer's disease. Finally, the safety and efficacy of (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine use in clinical settings could be further investigated.

Synthesis Methods

Ephedrine can be synthesized from the precursor compound benzaldehyde through a series of chemical reactions. The first step involves the condensation of benzaldehyde with nitroethane to form nitropropene. The nitropropene is then reduced with sodium borohydride to yield the intermediate amine, which is subsequently reductively aminated with methylamine to produce (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine.

Scientific Research Applications

Ephedrine has been used in scientific research for its stimulant and thermogenic properties. It has been shown to increase energy expenditure and fat oxidation, making it a potential candidate for the treatment of obesity. Additionally, (2S)-3-(4-Ethylphenyl)-2-methylpropan-1-amine has been used as a cognitive enhancer, improving attention and memory in some studies.